Cas no 173392-27-3 (Tetrahydro-5-methyl-2-furanol 2-Benzoate)

• Product Name: Tetrahydro-5-methyl-2-furanol 2-Benzoate
• CAS No: 173392-27-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5041383
• Update Time: 2025-07-17

Tetrahydro-5-methyl-2-furanol 2-Benzoate Chemical and Physical Properties

Names and Identifiers

• 5-Methyltetrahydrofuran-2-yl benzoate
• Tetrahydro-5-methyl-2-furanol 2-Benzoate

• Inchi： 1S/C12H14O3/c1-9-7-8-11(14-9)15-12(13)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3
• InChI Key： TWDAKVMAEJPLEI-UHFFFAOYSA-N
• SMILES： O1C(CCC1C)OC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tetrahydro-5-methyl-2-furanol 2-Benzoate

Recent Advances in the Study of Tetrahydro-5-methyl-2-furanol 2-Benzoate (CAS: 173392-27-3) in Chemical Biology and Pharmaceutical Research

In recent years, Tetrahydro-5-methyl-2-furanol 2-Benzoate (CAS: 173392-27-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its benzoate ester derivative of tetrahydrofuran, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the context of modern drug discovery and development.

One of the key areas of interest in the study of Tetrahydro-5-methyl-2-furanol 2-Benzoate is its role as a bioactive molecule. Recent studies have demonstrated its potential as an anti-inflammatory and analgesic agent, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study further elucidated the compound's mechanism of action, suggesting its potential as a lead molecule for the development of novel anti-inflammatory drugs.

Another notable aspect of Tetrahydro-5-methyl-2-furanol 2-Benzoate is its synthetic versatility. Researchers have developed efficient and scalable synthetic routes to produce this compound, enabling further exploration of its pharmacological properties. A recent publication in Organic Letters detailed a novel catalytic asymmetric synthesis method, which not only improved the yield and purity of the compound but also provided insights into its stereochemical properties. This advancement is particularly relevant for the pharmaceutical industry, where the demand for enantiomerically pure compounds is increasingly critical.

In addition to its anti-inflammatory properties, Tetrahydro-5-methyl-2-furanol 2-Benzoate has shown potential in other therapeutic areas. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its activity against certain cancer cell lines, with particular efficacy in inhibiting the proliferation of breast cancer cells. The study attributed this effect to the compound's ability to modulate specific signaling pathways involved in cell cycle regulation. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of Tetrahydro-5-methyl-2-furanol 2-Benzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent pharmacokinetic studies, as reported in the European Journal of Pharmaceutical Sciences, have begun to explore these aspects, providing valuable data for future drug development efforts. The compound's relatively short half-life in vivo, for example, suggests the need for structural modifications or formulation strategies to enhance its therapeutic efficacy.

In conclusion, Tetrahydro-5-methyl-2-furanol 2-Benzoate (CAS: 173392-27-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, make it a valuable subject for ongoing and future studies. As research continues to uncover its full potential, this compound may pave the way for the development of novel therapeutic agents addressing a range of medical conditions.